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Abstract
MM-77 dihydrochloride, chemically identified as 1-(2-Methoxyphenyl)-4-(4-

succinimidobutyl)piperazine dihydrochloride, is a potent and selective antagonist of the

serotonin 1A (5-HT1A) receptor, with a particular specificity for postsynaptic receptors.[1][2]

First described by Mokrosz et al. in 1994, this compound has been utilized as a

pharmacological tool to investigate the role of the 5-HT1A receptor in various physiological and

pathological processes, notably in the modulation of anxiety and stress-related behaviors.[2][3]

This technical guide provides a comprehensive overview of the pharmacological profile of MM-

77, including its mechanism of action, binding affinity, in vivo effects, and detailed experimental

protocols.

Mechanism of Action
MM-77 exerts its pharmacological effects primarily through the competitive antagonism of

postsynaptic 5-HT1A receptors.[1][2] The 5-HT1A receptor is a G-protein coupled receptor

(GPCR) that, upon activation by its endogenous ligand serotonin, initiates a cascade of

intracellular signaling events. By binding to this receptor without activating it, MM-77 blocks the

downstream signaling pathways typically initiated by serotonin. This antagonistic action at

postsynaptic 5-HT1A receptors is believed to be the primary mechanism underlying its

observed anxiolytic-like effects.[1][2]
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Quantitative Pharmacological Data
The following tables summarize the available quantitative data for MM-77 dihydrochloride,

providing insights into its receptor binding affinity and selectivity.

Table 1: Receptor Binding Affinity of MM-77

Receptor K_i_ (nM) Radioligand Tissue Source Reference

5-HT_1A_ 6.4 [³H]-8-OH-DPAT
Rat

Hippocampus
Griebel, 1999[4]

α₁-Adrenoceptor 11.9 Not Specified Not Specified Griebel, 1999[4]

D₂ 490 Not Specified Not Specified Griebel, 1999[4]

Table 2: Physicochemical Properties of MM-77 Dihydrochloride

Property Value

Molecular Formula C₁₉H₂₇N₃O₃·2HCl

Molecular Weight 418.36 g/mol

CAS Number 159187-70-9

Note: Specific pharmacokinetic parameters such as half-life, bioavailability, and metabolism for

MM-77 are not readily available in the public domain.

Signaling Pathways
As an antagonist, MM-77 blocks the canonical and non-canonical signaling pathways activated

by 5-HT1A receptor agonists. The primary signaling cascade involves the inhibition of adenylyl

cyclase and the modulation of ion channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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